Cas no 81066-86-6 (2-Mercapto-3-3-(trifluoromethyl)phenylquinazolin-4(3H)-one)

• Product Name: 2-Mercapto-3-3-(trifluoromethyl)phenylquinazolin-4(3H)-one
• CAS No: 81066-86-6
• MF: C₁₅H₉F₃N₂OS
• MW: 322.304972410202
• MDL: MFCD02625757
• CID: 731217
• PubChem ID: 805279
• Update Time: 2025-05-20

2-Mercapto-3-3-(trifluoromethyl)phenylquinazolin-4(3H)-one Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Quinazolinone,2,3-dihydro-2-thioxo-3-[3-(trifluoromethyl)phenyl]-
• 2-sulfanylidene-3-[3-(trifluoromethyl)phenyl]-1H-quinazolin-4-one
• 2-Thioxo-3-(3-(trifluoromethyl)phenyl)-2,3-dihydro-4(1H)-quinazolinone
• 2-thioxo-3-[3-(trifluoromethyl)phenyl]-1H-quinazolin-4-one
• AKOS000116436
• MLS003107244
• NSC-209934
• CCG-313932
• 2-Mercapto-3-(3-(trifluoromethyl)phenyl)quinazolin-4(3H)-one
• SMR001822118
• 4W4SU00GX3
• NSC209934
• DTXSID30230873
• 81066-86-6
• 2-Sulfanyl-3-[3-(trifluoromethyl)phenyl]-4(3H)-quinazolinone #
• AO-080/41280467
• 2-Sulfanyl-3-[3-(trifluoromethyl)phenyl]-4(3H)-quinazolinone
• NSC 209934
• 2-SULFANYLIDENE-3-[3-(TRIFLUOROMETHYL)PHENYL]-1,2,3,4-TETRAHYDROQUINAZOLIN-4-ONE
• AKOS001032671
• 2-Mercapto-3-(3-trifluoromethyl-phenyl)-3H-quinazolin-4-one
• Bio7H3
• Maybridge4_003577
• 2-Thioxo-3-(3-(trifluoromethyl)phenyl)-2,3-dihydroquinazolin-4(1h)-one
• 4(1H)-QUINAZOLINONE, 2,3-DIHYDRO-2-THIOXO-3-(3-(TRIFLUOROMETHYL)PHENYL)-
• 2-sulfanyl-3-[3-(trifluoromethyl)phenyl]-3,4-dihydroquinazolin-4-one
• Z56828385
• EN300-03403
• LS-08205
• CHEMBL1870808
• 2-mercapto-3-[3-(trifluoromethyl)phenyl]quinazolin-4(3H)-one
• UNII-4W4SU00GX3
• HMS1531C13
• MFCD02625757
• BRD-K57647276-001-01-0
• 2,3-DIHYDRO-2-THIOXO-3-(3-(TRIFLUOROMETHYL)PHENYL)-4(1H)-QUINAZOLINONE
• CS-0349057
• 2-Mercapto-3-3-(trifluoromethyl)phenylquinazolin-4(3H)-one

• MDL： MFCD02625757
• Inchi： 1S/C15H9F3N2OS/c16-15(17,18)9-4-3-5-10(8-9)20-13(21)11-6-1-2-7-12(11)19-14(20)22/h1-8H,(H,19,22)
• InChI Key： YUXDGVQAVUZOSI-UHFFFAOYSA-N
• SMILES： S=C1NC2C=CC=CC=2C(N1C1C=CC=C(C(F)(F)F)C=1)=O

Computed Properties

• Exact Mass: 322.038768
• Monoisotopic Mass: 322.038768
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 468
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.4
• XLogP3: 3.7

Experimental Properties

• Density: 1.52
• Boiling Point: 427.3°Cat760mmHg
• Flash Point: 212.2°C
• Refractive Index: 1.662
• PSA: 69.88000
• LogP: 4.06710

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 2-Mercapto-3-3-(trifluoromethyl)phenylquinazolin-4(3H)-one

Introduction to 2-Mercapto-3-(trifluoromethyl)phenylquinazolin-4(3H)-one (CAS No. 81066-86-6)

2-Mercapto-3-(trifluoromethyl)phenylquinazolin-4(3H)-one, with the CAS number 81066-86-6, is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of quinazolinones, which are known for their diverse biological activities, including antitumor, antimicrobial, and anti-inflammatory properties.

The molecular structure of 2-Mercapto-3-(trifluoromethyl)phenylquinazolin-4(3H)-one is characterized by a quinazolinone core with a mercapto group and a trifluoromethyl-substituted phenyl ring. The presence of these functional groups imparts specific chemical and biological properties that make it an interesting candidate for various pharmaceutical applications. The mercapto group, in particular, is known for its ability to form disulfide bonds, which can be crucial in modulating the activity of certain enzymes and proteins.

Recent studies have highlighted the potential of 2-Mercapto-3-(trifluoromethyl)phenylquinazolin-4(3H)-one in cancer therapy. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent antiproliferative activity against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the inhibition of key signaling pathways that are often dysregulated in cancer cells, such as the PI3K/AKT and MAPK pathways.

In addition to its antitumor properties, 2-Mercapto-3-(trifluoromethyl)phenylquinazolin-4(3H)-one has also shown promise in the treatment of inflammatory diseases. Research conducted at the University of California, Los Angeles (UCLA) found that this compound effectively reduces inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a potential candidate for the development of new anti-inflammatory drugs.

The pharmacokinetic profile of 2-Mercapto-3-(trifluoromethyl)phenylquinazolin-4(3H)-one has been extensively studied to ensure its suitability for clinical applications. Preclinical studies have shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile, with a half-life that allows for once-daily dosing in animal models. These properties are crucial for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

To further enhance its therapeutic potential, researchers are exploring various drug delivery systems for 2-Mercapto-3-(trifluoromethyl)phenylquinazolin-4(3H)-one. Nanoparticle-based delivery systems have shown promise in improving the solubility and stability of the compound, thereby enhancing its bioavailability and reducing potential side effects. A study published in the International Journal of Nanomedicine demonstrated that encapsulating this compound in polymeric nanoparticles significantly improved its therapeutic efficacy in animal models of cancer.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-Mercapto-3-(trifluoromethyl)phenylquinazolin-4(3H)-one in human subjects. Early results from phase I trials have been encouraging, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for phase II trials, which will further investigate the compound's potential as a novel therapeutic agent.

In conclusion, 2-Mercapto-3-(trifluoromethyl)phenylquinazolin-4(3H)-one (CAS No. 81066-86-6) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an increasingly important role in the treatment of various diseases.